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Compound of Interest

Compound Name: 2-(Hydroxymethyl)piperidin-3-ol

CAS No.: 27230-48-4

Cat. No.: B8791473

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Hazard Analysis: An Evidence-Based Approach
While a dedicated SDS for 2-(Hydroxymethyl)piperidin-3-ol is not readily available, an

analysis of analogous compounds such as 2-piperidinemethanol, 3-hydroxypiperidine, and

piperidine itself allows for a robust estimation of potential hazards.[1][2][3][4] Piperidine and its

derivatives are known to be irritants and can be harmful if swallowed, inhaled, or absorbed

through the skin.[1][4][5][6]

Anticipated Hazards:

Skin and Eye Irritation/Corrosion: Direct contact may cause irritation or, in more severe

cases, chemical burns.[1][2][5][7][8]

Respiratory Tract Irritation: Inhalation of dust or vapors may lead to respiratory discomfort.[4]

[5][7][9]

Toxicity: Systemic effects may occur upon ingestion, inhalation, or dermal absorption.[4][5][6]
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Given these potential risks, a cautious and well-defined handling protocol is paramount.

Personal Protective Equipment (PPE): Your First
Line of Defense
A comprehensive PPE strategy is mandatory for all personnel handling 2-
(Hydroxymethyl)piperidin-3-ol. The selection of appropriate PPE is governed by the

Occupational Safety and Health Administration (OSHA) Laboratory Standard (29 CFR

1910.1450), which mandates the use of engineering controls and personal protective

equipment to minimize exposure to hazardous chemicals.[10][11][12]

Activity Required PPE Rationale

Weighing and Aliquoting (Solid

Form)

- Nitrile or Neoprene Gloves

(double-gloved)- Laboratory

Coat- Safety Goggles with

Side Shields- N95 Respirator

To prevent inhalation of fine

particles and to protect skin

and eyes from accidental

contact.[13]

Solution Preparation and

Handling

- Nitrile or Neoprene Gloves-

Laboratory Coat- Chemical

Splash Goggles- Face Shield

(when splash potential is high)

To protect against splashes of

the chemical in solution, which

can cause skin and eye

irritation.[13]

Experimental Procedures

- Nitrile or Neoprene Gloves-

Laboratory Coat- Chemical

Splash Goggles

To provide a baseline of

protection during routine

experimental work.[13]

Waste Disposal

- Heavy-duty Nitrile or Butyl

Rubber Gloves- Chemical

Resistant Apron or Gown-

Chemical Splash Goggles-

Face Shield

To offer enhanced protection

when handling larger volumes

of chemical waste.[13]

Operational Plan: A Step-by-Step Handling Protocol
This protocol details the safe handling of 2-(Hydroxymethyl)piperidin-3-ol from receipt to

disposal, ensuring a secure and controlled laboratory environment.
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Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks.

Inventory: Log the compound into the chemical inventory system.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents.[13][14] The container must be kept tightly closed.[6][9][13][14][15]

[16]

Preparation and Use
Controlled Environment: All handling of solid 2-(Hydroxymethyl)piperidin-3-ol must be

conducted in a certified chemical fume hood to minimize inhalation exposure.[7]

PPE Adherence: Before handling, ensure all required PPE is donned correctly.

Dedicated Equipment: Use dedicated spatulas and weighing boats for the compound.

Solution Preparation: When preparing solutions, slowly add the solid to the solvent to

prevent splashing.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing.[7][8][15][16] Seek medical attention.[7][15]

[16]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2][3][7][8][15][17] Seek immediate medical

attention.

Inhalation: Move the individual to fresh air.[2][3][4][8][15][17] If breathing is difficult, provide

oxygen. Seek medical attention.
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Ingestion: Do not induce vomiting.[8][15][16] If the individual is conscious, rinse their mouth

with water.[2][8][15][16] Seek immediate medical attention.

Spills: For small spills, absorb the material with an inert, non-combustible absorbent material

(e.g., sand, earth, vermiculite).[6] For larger spills, evacuate the area and follow your

institution's emergency spill response procedures.

Disposal Plan: Ensuring Environmental and
Regulatory Compliance
Chemical waste is regulated by the Environmental Protection Agency (EPA) under the

Resource Conservation and Recovery Act (RCRA).[18] All waste containing 2-
(Hydroxymethyl)piperidin-3-ol must be treated as hazardous waste.

Waste Collection and Labeling
Designated Containers: Collect all waste in compatible, properly sealed, and clearly labeled

containers.[18][19]

Labeling Requirements: The label must include the words "Hazardous Waste," the full

chemical name (no abbreviations), the date of generation, and the principal investigator's

name and contact information.[18][20][21]

Waste Disposal Procedure
Segregation: Do not mix this waste with other waste streams unless explicitly permitted by

your institution's Environmental Health and Safety (EHS) office.

Pickup Request: Contact your institution's EHS office to arrange for the pickup and disposal

of the hazardous waste.[18]

Documentation: Maintain a record of all hazardous waste generated and disposed of in

accordance with EPA and local regulations.[19][22]

Workflow and Safety Decision Diagram
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The following diagram illustrates the key decision points and workflow for safely handling 2-
(Hydroxymethyl)piperidin-3-ol.

Workflow for Handling 2-(Hydroxymethyl)piperidin-3-ol

Start: Receive Chemical

Inspect Container for Damage

Store in Cool, Dry, Ventilated Area

No Damage

Spill or Exposure Occurs

Damaged

Plan Experiment

Select Appropriate PPE
(Based on Task)

Weigh Solid in Fume Hood

Prepare Solution in Fume Hood

Conduct Experiment

Collect Waste in Labeled Container

Arrange for Hazardous Waste Disposal

End

Follow Emergency Procedures

After Cleanup
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Click to download full resolution via product page

Caption: Safe handling workflow for 2-(Hydroxymethyl)piperidin-3-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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